molecular formula C17H16ClFN2O2 B5302607 4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide

4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide

Cat. No. B5302607
M. Wt: 334.8 g/mol
InChI Key: ZUEDKJLLLSODIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride ion channel that plays a critical role in regulating fluid and electrolyte balance in many tissues, including the lungs, pancreas, and sweat glands. CFTR mutations are the underlying cause of cystic fibrosis (CF), a life-threatening genetic disease that affects approximately 70,000 people worldwide. CFTRinh-172 has been extensively studied as a potential therapeutic agent for CF and other diseases involving CFTR dysfunction.

Mechanism of Action

4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide binds to a specific site on the CFTR protein and blocks its function as a chloride ion channel. The exact mechanism of action is not fully understood, but it is thought to involve conformational changes in the CFTR protein that prevent the movement of chloride ions across the cell membrane.
Biochemical and Physiological Effects
4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide has been shown to have a number of biochemical and physiological effects. In addition to inhibiting CFTR-mediated chloride secretion, it has been shown to reduce the activity of other ion channels, such as the epithelial sodium channel (ENaC) and the calcium-activated chloride channel (CaCC). 4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide has also been shown to reduce inflammation and mucus production in the airways of CF patients.

Advantages and Limitations for Lab Experiments

4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide has several advantages for lab experiments. It is a highly specific inhibitor of CFTR, which allows researchers to study the function of this protein in a controlled manner. It is also relatively easy to use, as it can be added directly to cell culture media or administered topically to tissues. However, 4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide has some limitations as well. It can be toxic to cells at high concentrations, and its effects can be variable depending on the experimental conditions.

Future Directions

There are many potential future directions for research on 4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide. One area of interest is the development of more potent and selective inhibitors of CFTR that could be used as therapeutics for CF and other diseases. Another area of interest is the use of 4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide as a tool to study the regulation of CFTR by other proteins and signaling pathways. Finally, there is ongoing research on the use of 4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide was first synthesized by researchers at the University of North Carolina at Chapel Hill in 2003. The synthesis method involves a series of chemical reactions starting from 4-chloro-2-fluoroaniline and N,N-dimethylbenzamide. The final product is obtained through purification and crystallization.

Scientific Research Applications

4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide has been widely used in scientific research to study the function and regulation of CFTR. It has been shown to inhibit CFTR-mediated chloride secretion in various tissues, including airway epithelia, intestinal epithelia, and sweat glands. 4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide has also been used to investigate the role of CFTR in other physiological processes, such as insulin secretion and smooth muscle contraction.

properties

IUPAC Name

4-[[2-(4-chloro-2-fluorophenyl)acetyl]amino]-N,N-dimethylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16ClFN2O2/c1-21(2)17(23)11-4-7-14(8-5-11)20-16(22)9-12-3-6-13(18)10-15(12)19/h3-8,10H,9H2,1-2H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZUEDKJLLLSODIU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C(=O)C1=CC=C(C=C1)NC(=O)CC2=C(C=C(C=C2)Cl)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16ClFN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-{[(4-chloro-2-fluorophenyl)acetyl]amino}-N,N-dimethylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.